Cas no 20760-45-6 (Ethanedioicacid, 1,2-dioctyl ester)

• Product Name: Ethanedioicacid, 1,2-dioctyl ester
• CAS No: 20760-45-6
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 290642
• PubChem ID: 88683
• Update Time: 2025-04-19

Ethanedioicacid, 1,2-dioctyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioicacid, 1,2-dioctyl ester
• dioctyl oxalate
• dioctyl ethanedioate
• PEJVLWCOQVHCAF-UHFFFAOYSA-N
• AKOS024390834
• NS00026730
• SCHEMBL1960710
• EINECS 244-012-6
• 20760-45-6
• DTXSID20174833

• Inchi： 1S/C18H34O4/c1-3-5-7-9-11-13-15-21-17(19)18(20)22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： PEJVLWCOQVHCAF-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 314.24582
• Monoisotopic Mass: 314.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.945
• Boiling Point: 384.2°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.447
• PSA: 52.6